Cas no 380192-46-1 (1-(E)-2-phenylethenesulfonyl-4-(pyridin-2-yl)piperazine)

• Product Name: 1-(E)-2-phenylethenesulfonyl-4-(pyridin-2-yl)piperazine
• CAS No: 380192-46-1
• MF: C₁₇H₁₉N₃O₂S
• MW: 329.416662454605
• CID: 5453840
• PubChem ID: 799457
• Update Time: 2025-11-01

1-(E)-2-phenylethenesulfonyl-4-(pyridin-2-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• (E)-1-(pyridin-2-yl)-4-(styrylsulfonyl)piperazine
• 1-(E)-2-phenylethenesulfonyl-4-(pyridin-2-yl)piperazine

• Inchi： 1S/C17H19N3O2S/c21-23(22,15-9-16-6-2-1-3-7-16)20-13-11-19(12-14-20)17-8-4-5-10-18-17/h1-10,15H,11-14H2
• InChI Key： BLKMRKLFRDZDAL-UHFFFAOYSA-N
• SMILES： N1(S(C=CC2=CC=CC=C2)(=O)=O)CCN(C2=NC=CC=C2)CC1

Additional information on 1-(E)-2-phenylethenesulfonyl-4-(pyridin-2-yl)piperazine

Introduction to 1-(E)-2-phenylethenesulfonyl-4-(pyridin-2-yl)piperazine (CAS No. 380192-46-1)

1-(E)-2-phenylethenesulfonyl-4-(pyridin-2-yl)piperazine, also known by its CAS number 380192-46-1, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperazine ring, a phenylethene sulfonyl group, and a pyridine moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 1-(E)-2-phenylethenesulfonyl-4-(pyridin-2-yl)piperazine is represented by the formula C₁₈H₁₉N₃O₃S. The presence of the piperazine ring, which is a common scaffold in many pharmaceuticals, suggests that this compound may exhibit potent interactions with various biological targets. The phenylethene sulfonyl group and the pyridine moiety further enhance its pharmacological properties, making it a promising candidate for drug development.

In recent years, there has been a growing interest in the study of 1-(E)-2-phenylethenesulfonyl-4-(pyridin-2-yl)piperazine due to its potential as a lead compound for the development of novel therapeutics. Research has shown that this compound possesses several biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. These properties are attributed to its ability to modulate various signaling pathways and interact with specific receptors in the body.

Anti-inflammatory Activity: One of the key areas of research involving 1-(E)-2-phenylethenesulfonyl-4-(pyridin-2-yl)piperazine is its anti-inflammatory potential. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This inhibition is achieved through the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which play a crucial role in the inflammatory response. The ability to suppress inflammation makes this compound a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Anti-cancer Properties: Another significant area of investigation is the anti-cancer activity of 1-(E)-2-phenylethenesulfonyl-4-(pyridin-2-yl)piperazine. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism behind this effect involves the activation of caspase-dependent apoptotic pathways and the inhibition of cell proliferation. Additionally, this compound has been found to exhibit synergistic effects when used in combination with conventional chemotherapeutic agents, suggesting its potential as an adjuvant therapy in cancer treatment.

Neuroprotective Effects: The neuroprotective properties of 1-(E)-2-phenylethenesulfonyl-4-(pyridin-2-yl)piperazine have also been explored in several studies. Research has shown that this compound can protect neurons from oxidative stress and neurotoxicity induced by various agents such as amyloid-beta peptides and glutamate. The neuroprotective effects are attributed to its ability to scavenge free radicals and inhibit the activation of microglia, which are key players in neuroinflammation. These findings suggest that this compound may have therapeutic potential in neurological disorders such as Alzheimer's disease and Parkinson's disease.

Beyond its biological activities, the pharmacokinetic properties of 1-(E)-2-phenylethenesulfonyl-4-(pyridin-2-yl)piperazine have also been studied extensively. Research has shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles, making it suitable for further development as an oral therapeutic agent. Additionally, its low toxicity profile in preclinical studies supports its safety for use in clinical trials.

In conclusion, 1-(E)-2-phenylethenesulfonyl-4-(pyridin-2-yl)piperazine (CAS No. 380192-46-1) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical applications.